![molecular formula C18H19N5O4S B2771632 N-(2-methoxyphenyl)-2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide CAS No. 852168-19-5](/img/structure/B2771632.png)
N-(2-methoxyphenyl)-2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide
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Description
N-(2-methoxyphenyl)-2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H19N5O4S and its molecular weight is 401.44. The purity is usually 95%.
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Scientific Research Applications
Anti-Inflammatory and Analgesic Properties
Research by Abu‐Hashem, Al-Hussain, and Zaki (2020) explored the synthesis of novel compounds, including derivatives similar to N-(2-methoxyphenyl)-2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide, for their anti-inflammatory and analgesic properties. These compounds showed significant activity as cyclooxygenase inhibitors, which suggests potential applications in treating inflammation and pain (Abu‐Hashem et al., 2020).
Anticancer Potential
A study by Al-Sanea et al. (2020) involved the synthesis of compounds with a structure similar to the one , examining their anticancer properties. These compounds exhibited significant growth inhibition against various cancer cell lines, indicating potential applications in cancer research and therapy (Al-Sanea et al., 2020).
Radioligand for Imaging
Dollé et al. (2008) reported on a series of compounds, including those structurally related to this compound, used as radioligands for imaging with PET (Positron Emission Tomography). These compounds are valuable in neuroimaging, specifically for imaging the translocator protein, which has applications in studying brain diseases (Dollé et al., 2008).
Antimicrobial Activities
Research by Hossan et al. (2012) involved synthesizing derivatives of pyrimidinone and oxazinone fused with thiophene rings, starting from materials structurally akin to this compound. These compounds displayed promising antibacterial and antifungal activities, suggesting their potential application in developing new antimicrobial agents (Hossan et al., 2012).
Properties
IUPAC Name |
N-(2-methoxyphenyl)-2-(1,3,7-trimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O4S/c1-10-19-15-14(17(25)23(3)18(26)22(15)2)16(20-10)28-9-13(24)21-11-7-5-6-8-12(11)27-4/h5-8H,9H2,1-4H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGCTYJGWHGQOTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C(=N1)SCC(=O)NC3=CC=CC=C3OC)C(=O)N(C(=O)N2C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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